Cas no 499771-21-0 (5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 499771-21-0
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• MDL: MFCD00052208
• CID: 841435
• PubChem ID: 2804089
• Update Time: 2025-06-12

5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-1-(3-TRIFLUOROMETHYLPHENYL)-[1,2,3]TRIAZOLE-4-CARBOXYLIC ACID
• 5-methyl-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxylic acid
• 5-methyl-1-[3-(trifluoromethyl)phenyl]-1,2,3-triazole-4-carboxylic acid
• 5-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• AC1MD13H
• AC1Q2FNQ
• CDS1_000375
• CTK4J1893
• DivK1c_001415
• Maybridge1_002663
• SureCN4018661
• 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• STL139231
• SCHEMBL4018661
• 5-methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
• DTXSID40384417
• 5-methyl-1-(3-(trifluoromethyl)phenyl)-1h-1,2,3-triazole-4-carboxylic acid
• IRJLZHQBWAUKGA-UHFFFAOYSA-N
• 5-methyl-1-[3-(trifluoromethyl)phenyl]-4-triazolecarboxylic acid
• CS-0288578
• HMS549B01
• EN300-26954
• 499771-21-0
• BS-4917
• AKOS001359113

• MDL： MFCD00052208
• Inchi： 1S/C11H8F3N3O2/c1-6-9(10(18)19)15-16-17(6)8-4-2-3-7(5-8)11(12,13)14/h2-5H,1H3,(H,18,19)
• InChI Key： IRJLZHQBWAUKGA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(C)=C(C(=O)O)N=N1)(F)F

Computed Properties

• Exact Mass: 271.05700
• Monoisotopic Mass: 271.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 155 °C
• PSA: 68.01000
• LogP: 2.29270

5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

Introduction to 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 499771-21-0)

5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid, identified by the CAS number 499771-21-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoromethyl group and a methyl substituent on the phenyl ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid features a triazole ring fused with a phenyl moiety, which is further functionalized with a trifluoromethyl group at the 3-position and a methyl group at the 5-position. This arrangement contributes to its unique electronic and steric properties, which are critical for interactions with biological targets. The carboxylic acid functionality at the 4-position of the triazole ring provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel triazole-based compounds due to their demonstrated efficacy in various therapeutic areas. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. This structural feature has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid is its potential as a lead compound for further medicinal chemistry exploration. The combination of the trifluoromethyl and methyl substituents on the phenyl ring creates a favorable balance between lipophilicity and polarity, which is often essential for optimal drug-like properties. Additionally, the presence of the carboxylic acid group allows for further derivatization via esterification or amidation, opening up numerous possibilities for generating analogs with enhanced biological activity.

Recent studies have highlighted the importance of triazole derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in cancer progression and viral replication. The specific arrangement of substituents in 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid may contribute to its ability to modulate such enzymatic targets effectively. This underscores the compound's potential as a starting point for developing novel therapeutic agents.

The synthesis of 5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the triazole ring followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion,5-Methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 499771-21-0) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and demonstrated biological relevance make it an attractive scaffold for designing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve,5-Methyl-Trifluoromethyl-methoxybenzene-Triazole-Carboxylic Acid, as it might be referred to in future studies,is poised to play a significant role in advancing therapeutic strategies.